Cas no 1699042-33-5 (6-Bromo-4-chloro-5,8-difluoroquinoline)

• Product Name: 6-Bromo-4-chloro-5,8-difluoroquinoline
• CAS No: 1699042-33-5
• MF: C₉H₃BrClF₂N
• MW: 278.480627298355
• CID: 5056848
• PubChem ID: 107615382
• Update Time: 2026-02-28

6-Bromo-4-chloro-5,8-difluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-chloro-5,8-difluoroquinoline
• MFCD32647454
• D80164
• 1699042-33-5

• Inchi： 1S/C9H3BrClF2N/c10-4-3-6(12)9-7(8(4)13)5(11)1-2-14-9/h1-3H
• InChI Key： DSGVFJQBABJWRP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(=C(C=CN=2)Cl)C=1F)F

Computed Properties

• Exact Mass: 276.91055g/mol
• Monoisotopic Mass: 276.91055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-4-chloro-5,8-difluoroquinoline

Professional Introduction to Compound with CAS No. 1699042-33-5 and Product Name: 6-Bromo-4-chloro-5,8-difluoroquinoline

The compound with CAS No. 1699042-33-5 and the product name 6-Bromo-4-chloro-5,8-difluoroquinoline represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the quinoline family, which has been extensively studied for its pharmacological properties. Quinolines and their derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer effects. The structural features of 6-Bromo-4-chloro-5,8-difluoroquinoline, particularly the presence of bromine, chlorine, and fluorine substituents, contribute to its unique chemical properties and potential therapeutic applications.

In recent years, there has been a growing interest in developing novel quinoline derivatives as potential drug candidates. The introduction of halogen atoms into the quinoline core enhances the compound's bioavailability and metabolic stability. Specifically, the 6-Bromo-4-chloro-5,8-difluoroquinoline structure exhibits enhanced binding affinity to biological targets due to the electron-withdrawing nature of chlorine and fluorine atoms. This feature makes it an attractive scaffold for further medicinal chemistry optimization.

One of the most compelling aspects of 6-Bromo-4-chloro-5,8-difluoroquinoline is its potential in addressing drug-resistant pathogens. The increasing prevalence of antibiotic-resistant bacteria has necessitated the development of novel antimicrobial agents. Quinoline derivatives have shown promise in this regard, particularly in targeting bacterial enzymes such as DNA gyrase and topoisomerase IV. The structural modifications in 6-Bromo-4-chloro-5,8-difluoroquinoline are designed to improve its efficacy against resistant strains by enhancing its ability to interact with these essential bacterial targets.

Recent studies have highlighted the importance of fluorine atoms in quinoline derivatives for improving pharmacokinetic properties. The presence of fluorine at the 5 and 8 positions in 6-Bromo-4-chloro-5,8-difluoroquinoline not only enhances metabolic stability but also increases lipophilicity, which is crucial for crossing biological membranes. These properties make it a promising candidate for oral administration and systemic delivery.

The synthesis of 6-Bromo-4-chloro-5,8-difluoroquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromination and chlorination steps are particularly critical, as they introduce the key substituents that dictate the compound's biological activity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process and improve overall efficiency.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 6-Bromo-4-chloro-5,8-difluoroquinoline with biological targets. These studies have revealed that the halogen substituents play a crucial role in stabilizing the enzyme-ligand complex through hydrophobic interactions and dipole-dipole interactions. This insight has guided further optimization efforts to enhance binding affinity and selectivity.

The pharmacological profile of 6-Bromo-4-chloro-5,8-difluoroquinoline has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its potent activity against a range of pathogens, including Gram-positive and Gram-negative bacteria as well as certain protozoa. In vivo studies have shown promising results in animal models, indicating its potential as a therapeutic agent against infections caused by drug-resistant organisms.

One notable feature of 6-Bromo-4-chloro-5,8-difluoroquinoline is its low toxicity profile compared to traditional quinolone antibiotics. This is attributed to its optimized structure, which minimizes off-target effects while maintaining high efficacy against pathogens. Such characteristics make it an attractive candidate for clinical development.

The development of novel antimicrobial agents like 6-Bromo-4-chloro-5,8-difluoroquinoline is not without challenges. One major hurdle is the potential for drug resistance to develop over time. However, ongoing research efforts are focused on addressing this issue by designing compounds with multiple mechanisms of action or by combining them with existing antibiotics to reduce resistance risks.

Future directions in the study of 6-Bromo-4-chloro-5,8-difluoroquinoline include exploring its potential applications in other therapeutic areas beyond antimicrobial therapy. For instance, quinoline derivatives have shown promise in treating certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. Further research is needed to fully elucidate these mechanisms and translate them into clinical applications.

In conclusion,6-Bromo-4-chloro-5,8-difluoroquinoline (CAS No. 1699042-33-5) represents a significant advancement in pharmaceutical chemistry with potential applications in treating drug-resistant infections and other diseases. Its unique structural features enhance its bioactivity and pharmacokinetic properties, making it a promising candidate for further development.